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Compound of Interest

Compound Name: 3-Morpholinopropanal

CAS No.: 19851-01-5

Cat. No.: B012511

Get Quote

Executive Summary & Synthesis Context
3-Morpholinopropanal (also known as 3-morpholin-4-ylpropanal) is a pivotal intermediate

used in reductive aminations to generate pharmaceutical motifs. Its synthesis typically involves

the Michael addition of morpholine to acrolein.

Because aldehydes are labile (prone to oxidation to carboxylic acids or hydration to gem-diols)

and acrolein is highly reactive (prone to polymerization), confirming the integrity of this

intermediate is critical before downstream processing.

This guide provides a self-validating NMR protocol to:

Confirm Identity: Verify the aldehyde functionality and the tertiary amine formation.

Assess Purity: Distinguish the product from starting materials (Morpholine, Acrolein) and

common oxidation byproducts (3-Morpholinopropanoic acid).
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The following diagram outlines the formation logic and potential impurities to track.[1]
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Figure 1: Synthesis pathway of 3-Morpholinopropanal via Michael addition, highlighting

critical impurities.

Experimental Protocol
To ensure reproducible shifts, sample preparation must be standardized.

Solvent: Deuterated Chloroform (

) is the standard. DMSO-

may be used but will shift hydroxyl/amine protons;

is preferred for aldehydes to avoid hemiacetal formation with protic solvents.

Concentration: ~10-20 mg in 0.6 mL solvent.

Reference: Tetramethylsilane (TMS) at 0.00 ppm or residual

at 7.26 ppm (

) / 77.16 ppm (

).

^1H NMR Analysis: The Diagnostic Fingerprint
The proton spectrum provides three distinct regions for confirmation: the aldehyde, the

morpholine ring, and the propyl linker.
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Key Assignments (in )

Position

Chemical Shift
(

ppm)

Multiplicity Integration
Assignment
Logic

-CHO 9.75 - 9.80
Triplet (

Hz)
1H

Diagnostic:

Confirms

aldehyde

presence. Loss

of this signal

indicates

oxidation.

Ring O- 3.65 - 3.75 Triplet / Multiplet 4H

Characteristic of

the morpholine

ether region.

Remains similar

to starting

material.

Linker N- 2.65 - 2.75
Triplet (

Hz)
2H

Methylene group

to the carbonyl,

attached to

nitrogen.

Linker

-CO
2.55 - 2.65 Triplet / Multiplet 2H

Methylene group

to the carbonyl.

Ring N- 2.40 - 2.50 Triplet / Broad 4H

Critical Check:

Upfield shift

relative to free

morpholine (see

comparative

analysis below).

Structural Logic Diagram
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The following graph correlates the molecular structure nodes to their specific NMR signals.
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Figure 2: Correlation of structural moieties to observed 1H NMR chemical shifts.

^{13}C NMR Analysis: Carbon Backbone Verification
Carbon NMR is definitive for confirming the carbonyl carbon and distinguishing the N-alkylated

product from the secondary amine starting material.
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Key Assignments (in )

Carbon Type
Shift (

ppm)
Assignment Note

C=O (Aldehyde) 200.5 - 201.5

Diagnostic: Distinctive low-field

signal. Disappears if oxidized

to acid (~175 ppm).

Ring O- 66.5 - 67.0 Morpholine ether carbons.

Ring N- 53.0 - 54.0

Critical Check: Free

morpholine N-

is ~46 ppm. The shift to ~53

ppm confirms alkylation

(tertiary amine formation).

Linker N- 53.0 - 54.0
Often overlaps with Ring N-

.

Linker

-CO
40.5 - 41.5 Alpha carbon to the aldehyde.

Comparative Performance: Product vs. Alternatives
This section objectively compares the NMR profile of the pure product against its precursors

and common degradation products. This allows the researcher to "self-validate" the success of

the synthesis.

Table 1: Distinguishing Product from Impurities
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Compound
Key Diagnostic
Signal (^1H)

Key Diagnostic
Signal (^{13}C)

Status

3-Morpholinopropanal

9.78 ppm (CHO) +

2.45 ppm (Ring N-

)

201 ppm (CHO) + 53

ppm (Ring N-C)
Target

Morpholine (SM)
~2.90 ppm (Ring N-

)
~46 ppm (Ring N-C) Precursor

Acrolein (SM)
9.5 ppm (CHO) + 6.0-

7.0 ppm (Vinyl)

138/128 ppm (Vinyl

C=C)
Toxic Precursor

3-

Morpholinopropanoic

Acid

Absence of 9.8 ppm;

Broad ~11 ppm

(COOH)

~175 ppm (COOH) Oxidation Product

Technical Insight: The most common failure mode in this synthesis is incomplete conversion or

oxidation.

Check the 2.9 ppm region: If you see a triplet here, you have unreacted Morpholine. In the

product, these protons shift upfield to ~2.45 ppm due to the change from secondary to

tertiary amine.

Check the 9.5 vs 9.8 ppm region: Acrolein aldehyde is slightly upfield (conjugated) compared

to the product aldehyde (saturated).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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